2-(4-((1-methyl-1H-benzo[d]imidazol-2-yl)methyl)piperazin-1-yl)-N-phenethylacetamide

• IUPAC Name: 2-[4-[(1-methylbenzimidazol-2-yl)methyl]piperazin-1-yl]-N-(2-phenylethyl)acetamide
• InChI: InChI=1S/C23H29N5O/c1-26-21-10-6-5-9-20(21)25-22(26)17-27-13-15-28(16-14-27)18-23(29)24-12-11-19-7-3-2-4-8-19/h2-10H,11-18H2,1H3,(H,24,29)
• InChI Key: IUMJJHRZBYHUFR-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N=C1CN3CCN(CC3)CC(=O)NCCC4=CC=CC=C4
• Molecular Formula: C23H29N5O
• Molecular Weight: 391.5 g/mol

Description

The compound “2-(4-((1-methyl-1H-benzo[d]imidazol-2-yl)methyl)piperazin-1-yl)-N-phenethylacetamide” is a complex organic molecule. It contains an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. Imidazole is known for its broad range of chemical and biological properties and is a key component in many bioactive compounds.

Scientific Research Applications

DNA Binding and Fluorescent Staining Applications

One of the primary applications of structurally complex molecules similar to the specified compound lies in their ability to interact with DNA. Compounds such as Hoechst 33258, which share some structural similarities with benzimidazole derivatives, are known for their strong affinity to the minor groove of double-stranded DNA. Such compounds are widely utilized as fluorescent DNA stains, enabling the visualization of cellular structures in plant cell biology for chromosome and nuclear staining. Their applications extend to flow cytometry for analyzing nuclear DNA content values and studying plant chromosomes, highlighting their versatility in biological research (Issar & Kakkar, 2013).

Antifungal and Antimicrobial Research

The structural backbone of benzimidazoles, including derivatives like the one , plays a significant role in antimicrobial and antifungal research. Piperazine derivatives, for instance, have been extensively reviewed for their therapeutic uses, covering a wide range of applications from antipsychotic, antihistamine, to anti-cancer activities. The modification of the piperazine nucleus in these compounds significantly impacts their medicinal potential, indicating a broad spectrum of possible research applications for compounds with similar structures (Rathi et al., 2016).